Cas no 1154759-65-5 (3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)
1154759-65-5 structure
Product Name:3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
CAS No:1154759-65-5
MF:C12H24N2O3
MW:244.330563545227
CID:1099949
PubChem ID:59284723
Update Time:2025-04-20
3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
- SCHEMBL2906919
- 1154759-65-5
- DB-110245
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- Inchi: 1S/C12H24N2O3/c1-12(2,3)17-11(16)14-7-6-13(4)10(9-14)5-8-15/h10,15H,5-9H2,1-4H3
- InChI Key: OCPVWKXRRDWWHK-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C)C(CCO)C1)=O
Computed Properties
- Exact Mass: 244.17869263g/mol
- Monoisotopic Mass: 244.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53Ų
3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
1154759-65-5 (3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester) Related Products
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